Cas no 2229090-58-6 (4,4-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid)

• Product Name: 4,4-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid
• CAS No: 2229090-58-6
• MF: C₁₂H₁₄F₂O₂S
• MW: 260.300169467926
• CID: 6012471
• PubChem ID: 165668076
• Update Time: 2025-06-08

4,4-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid
• 2229090-58-6
• EN300-1972132

• Inchi： 1S/C12H14F2O2S/c13-12(14)8(5-11(15)16)9-6-17-10-4-2-1-3-7(9)10/h6,8,12H,1-5H2,(H,15,16)
• InChI Key： VTPOMNXQHADMMW-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(F)F)CC(=O)O)C2=C1CCCC2

Computed Properties

• Exact Mass: 260.06825718g/mol
• Monoisotopic Mass: 260.06825718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.5Ų

Additional information on 4,4-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid

Introduction to 4,4-Difluoro-3-(4,5,6,7-Tetrahydro-1-Benzothiophen-3-yl)butanoic Acid (CAS No. 2229090-58-6)

4,4-Difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid (CAS No. 2229090-58-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluoroalkyl carboxylic acids and is characterized by the presence of a tetrahydrobenzothiophene moiety, which imparts distinct chemical and biological properties.

The tetrahydrobenzothiophene scaffold is a versatile core structure that has been extensively studied for its role in various biological processes. The introduction of fluorine atoms at specific positions in the molecule can significantly enhance its pharmacological properties, such as metabolic stability, lipophilicity, and receptor binding affinity. These modifications are crucial for optimizing the compound's potential as a therapeutic agent.

Recent studies have highlighted the importance of 4,4-difluoro substitutions in enhancing the biological activity of small molecules. Fluorine atoms are known to influence the electronic properties of molecules, leading to improved binding interactions with target proteins. In the case of 4,4-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid, these substitutions may contribute to its enhanced potency and selectivity towards specific biological targets.

The butanoic acid functional group in this compound is also noteworthy. Carboxylic acids are common moieties in many biologically active compounds and can play a crucial role in modulating the compound's solubility and bioavailability. The presence of this functional group may facilitate the compound's interaction with cellular targets and enhance its therapeutic efficacy.

In terms of its potential applications, 4,4-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid has shown promise in several areas of research. One notable application is in the treatment of neurological disorders. Preclinical studies have demonstrated that this compound can modulate specific neurotransmitter systems, potentially offering new avenues for the development of treatments for conditions such as anxiety and depression.

Another area of interest is cancer research. The unique structure of 4,4-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid may enable it to interact with key signaling pathways involved in tumor growth and metastasis. Preliminary studies have suggested that this compound could inhibit the activity of certain kinases and other enzymes that are critical for cancer cell survival.

Beyond its therapeutic potential, 4,4-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid is also a valuable tool for chemical biology research. Its well-defined structure and tunable properties make it an excellent candidate for use in high-throughput screening assays and structure-activity relationship (SAR) studies. These investigations can provide valuable insights into the molecular mechanisms underlying various biological processes and aid in the rational design of new drugs.

The synthesis of 4,4-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid has been optimized using modern synthetic methods that ensure high yields and purity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination strategies have been employed to efficiently construct this complex molecule. These synthetic approaches not only facilitate large-scale production but also allow for the facile introduction of structural modifications to explore a wide range of analogs.

In conclusion, 4,4-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid (CAS No. 2229090-58-6) represents a promising compound with significant potential in both basic research and drug development. Its unique chemical structure and biological properties make it an exciting target for further investigation and optimization. As research in this area continues to advance, it is likely that new applications and therapeutic opportunities will emerge.